2-methoxypentanal
Overview
Description
“2-methoxypentanal” is a chemical compound with the molecular formula C6H12O2 . It has an average mass of 116.158 Da and a monoisotopic mass of 116.083733 Da .
Molecular Structure Analysis
The molecular structure of “2-methoxypentanal” consists of 6 carbon atoms, 12 hydrogen atoms, and 2 oxygen atoms .properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-methoxypentanal can be achieved through the reaction of 2-pentanone with methanol in the presence of an acid catalyst.", "Starting Materials": [ "2-pentanone", "methanol", "acid catalyst" ], "Reaction": [ "Add 2-pentanone and methanol to a reaction flask", "Add a few drops of acid catalyst to the reaction flask", "Heat the reaction mixture under reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable organic solvent", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and evaporate the solvent under reduced pressure", "Purify the product by distillation or recrystallization" ] } | |
CAS RN |
85363-89-9 |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
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